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Compound of Interest

Compound Name: Decanenitrile

Cat. No.: B1670064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physical properties of decanenitrile and

nonanenitrile, two long-chain aliphatic nitriles. The information presented is intended to assist

researchers and professionals in understanding the key differences between these

compounds, supported by experimental data and methodologies.

Introduction
Decanenitrile (C₁₀H₁₉N) and nonanenitrile (C₉H₁₇N) are organic compounds characterized by

a nitrile group (-C≡N) attached to a nine and eight-carbon alkyl chain, respectively. This

seemingly small difference of a single methylene group (-CH₂) in their hydrocarbon chains

leads to discernible variations in their physical properties. These properties are critical in

various applications, including their use as solvents, intermediates in organic synthesis, and in

the formulation of various chemical products. Understanding these differences is crucial for

process optimization, reaction design, and material selection.

Comparative Physical Properties
The physical properties of decanenitrile and nonanenitrile are summarized in the table below.

The data has been compiled from various chemical databases and literature sources.
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Property Decanenitrile Nonanenitrile

Molecular Formula C₁₀H₁₉N[1] C₉H₁₇N[2]

Molecular Weight 153.26 g/mol [1] 139.24 g/mol [2]

Boiling Point 241-244 °C[1][3] ~225 °C

Melting Point -17.9 °C[3] -29 °C

Density ~0.82 g/cm³ at 20 °C[3] ~0.8213 g/cm³

Vapor Pressure
0.032 mmHg at 25 °C

(estimated)[3]
0.1 mmHg[2]

Water Solubility
Slightly soluble (23.43 mg/L at

25°C, est.)[3]
Almost insoluble in water[2]

Appearance
Colorless to pale yellow

liquid[1][3][4]

Colorless to yellow liquid[2][5]

[6]

Structure-Property Relationships
The differences in the physical properties of decanenitrile and nonanenitrile can be directly

attributed to their molecular structures. The addition of a methylene group in decanenitrile
increases its molecular weight and chain length.
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Structure-Property Relationship of Aliphatic Nitriles
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Figure 1: Impact of an additional methylene group on physical properties.

As the homologous series of aliphatic nitriles ascends, the increasing chain length leads to

stronger van der Waals forces between molecules. This requires more energy to overcome,

resulting in higher boiling and melting points for decanenitrile compared to nonanenitrile.

Conversely, the longer, nonpolar alkyl chain in decanenitrile decreases its solubility in polar

solvents like water.

Experimental Protocols
The following sections detail the general experimental methodologies for determining the key

physical properties of aliphatic nitriles.
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A common and efficient method for determining the boiling point of a small liquid sample is the

Thiele tube method.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band,

heating mantle or Bunsen burner, and heat transfer fluid (e.g., mineral oil).

Procedure:

A small amount of the nitrile sample (a few milliliters) is placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end-down into the liquid.

The test tube is attached to a thermometer with a rubber band, ensuring the sample is

level with the thermometer bulb.

The assembly is suspended in a Thiele tube filled with a heat transfer fluid.

The side arm of the Thiele tube is gently heated, causing the fluid to circulate and heat the

sample uniformly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

capillary tube.

Heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.

The density of liquid nitriles can be determined using a straightforward volumetric and

gravimetric approach.

Apparatus: Graduated cylinder or pycnometer, and an analytical balance.

Procedure:

An empty, clean, and dry graduated cylinder or pycnometer is weighed on an analytical

balance.
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A known volume of the nitrile is added to the graduated cylinder or pycnometer.

The graduated cylinder or pycnometer containing the nitrile is reweighed.

The mass of the nitrile is determined by subtracting the mass of the empty container from

the total mass.

The density is calculated by dividing the mass of the nitrile by its volume.

A qualitative and semi-quantitative assessment of water solubility can be performed through

direct observation.

Apparatus: Test tubes, pipettes, and a vortex mixer.

Procedure:

A small, measured volume of the nitrile is added to a test tube containing a known volume

of deionized water.

The mixture is agitated vigorously using a vortex mixer for a set period.

The mixture is allowed to stand and observe for phase separation.

If the nitrile is insoluble, two distinct layers will be visible. The degree of solubility can be

estimated by varying the proportions of nitrile and water. For quantitative measurements,

techniques such as gas chromatography of the aqueous phase can be employed.

Gas chromatography is a powerful technique for assessing the purity of nitriles and for their

quantitative analysis. The following are example parameters for the analysis of decanenitrile
and nonanenitrile.
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General GC Analysis Workflow
Sample Preparation

(Dilution in appropriate solvent)

Injection into GC

Separation on Capillary Column

Detection (e.g., FID, MS)

Data Acquisition and Analysis

Click to download full resolution via product page

Figure 2: A simplified workflow for Gas Chromatography analysis.

Instrumentation: A gas chromatograph equipped with a capillary column and a suitable

detector (e.g., Flame Ionization Detector - FID, or Mass Spectrometer - MS).

Example GC Parameters for Decanenitrile:

Column: BPX-5, 60 m x 0.32 mm x 1 µm film thickness.

Carrier Gas: Helium.

Temperature Program: 40°C (4 min hold), then ramp at 2°C/min to 90°C, then 4°C/min to

130°C, and finally 8°C/min to 250°C (10 min hold).

Example GC Parameters for Nonanenitrile:
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Specific column and temperature programs would be similar to those for decanenitrile,

with adjustments to the temperature ramp rates and hold times to achieve optimal

separation based on its lower boiling point.

DSC is used to measure thermal transitions such as melting and crystallization.

Apparatus: A Differential Scanning Calorimeter.

Procedure:

A small, weighed sample of the nitrile (typically a few milligrams) is sealed in an aluminum

pan.

An empty, sealed aluminum pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The cell is subjected to a controlled temperature program, for example, cooling from room

temperature to a low temperature (e.g., -50°C) and then heating at a constant rate (e.g.,

10°C/min) to a temperature above the expected melting point.

The heat flow to the sample relative to the reference is measured as a function of

temperature. Endothermic events like melting appear as peaks on the resulting

thermogram.

Conclusion
Decanenitrile and nonanenitrile, while structurally very similar, exhibit clear differences in their

physical properties, primarily driven by the difference of a single carbon in their alkyl chains.

Decanenitrile's longer chain results in a higher molecular weight, leading to increased boiling

and melting points and reduced water solubility compared to nonanenitrile. The experimental

protocols outlined provide a basis for the consistent and accurate measurement of these

properties, which is essential for their effective application in research and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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